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Compound of Interest

Compound Name: 3,5-Dimethoxytoluene

Cat. No.: B1218936 Get Quote

Technical Support Center: 3,5-Dimethoxytoluene
This technical support center provides guidance for the safe handling and disposal of 3,5-
Dimethoxytoluene, addressing potential issues researchers, scientists, and drug development

professionals may encounter.

Troubleshooting Guides and FAQs
This section provides solutions to common problems and answers frequently asked questions

regarding the use of 3,5-Dimethoxytoluene in a laboratory setting.

Frequently Asked Questions (FAQs)

What is 3,5-Dimethoxytoluene? 3,5-Dimethoxytoluene is an organic aromatic compound.

It is a member of the class of toluenes where the hydrogens at positions 3 and 5 are

replaced by methoxy groups.[1][2] It is a colorless to pale yellow liquid with a mild aromatic

odor.[1] It is also known as Orcinol dimethyl ether.[2]

What are the primary hazards associated with 3,5-Dimethoxytoluene? 3,5-
Dimethoxytoluene is classified as an irritant.[2] It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation. Inhalation or prolonged skin contact may also

lead to dizziness or mild central nervous system depression.
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Is 3,5-Dimethoxytoluene a carcinogen? There is currently no conclusive evidence to

suggest that 3,5-Dimethoxytoluene is a carcinogen. It has not been classified as a

carcinogen by the International Agency for Research on Cancer (IARC) or the U.S.

Environmental Protection Agency (EPA).

What are the common applications of 3,5-Dimethoxytoluene in research? It is primarily

used in the pharmaceutical and fragrance industries as an intermediate in the synthesis of

more complex molecules. It is also a major scent compound in many rose varieties.

Troubleshooting Guide

Issue: I have accidentally spilled a small amount of 3,5-Dimethoxytoluene on my lab bench.

Solution: First, ensure adequate ventilation in the area. Wearing appropriate personal

protective equipment (PPE), including gloves and eye protection, soak up the spill with an

inert absorbent material such as sand, silica gel, or sawdust. Collect the absorbed material

into a suitable, closed container for disposal.

Issue: I feel dizzy after working with 3,5-Dimethoxytoluene.

Solution: Immediately move to an area with fresh air. If you feel unwell, seek medical

attention. To prevent this, always handle 3,5-Dimethoxytoluene in a well-ventilated area

or use only outdoors.

Issue: My skin has come into contact with 3,5-Dimethoxytoluene.

Solution: Immediately wash the affected area with plenty of soap and water. Remove any

contaminated clothing. If skin irritation occurs, seek medical advice.

Issue: 3,5-Dimethoxytoluene has splashed into my eyes.

Solution: Rinse your eyes cautiously with water for several minutes. If you wear contact

lenses, remove them if it is easy to do so and continue rinsing. If eye irritation persists, get

medical advice or attention.

Quantitative Data Summary
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The following table summarizes the key physical and chemical properties of 3,5-
Dimethoxytoluene.

Property Value

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

Appearance Clear colorless to yellow liquid

Boiling Point 244 °C (lit.)

Density 1.039 g/mL at 25 °C (lit.)

Flash Point 102 °C (215.6 °F) - closed cup

Refractive Index n20/D 1.522 (lit.)

Solubility in Water 365.5 mg/L @ 25 °C (est.)

Experimental Protocols
Detailed methodologies for key procedures involving 3,5-Dimethoxytoluene are provided

below.

Safe Handling Protocol

Engineering Controls: Always work in a well-ventilated area. The use of a fume hood is

recommended. Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Handling: Avoid breathing vapors or mist. Avoid contact with skin and eyes. Wash hands

thoroughly after handling. Keep the container tightly closed when not in use.
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Storage: Store in a cool, dry, and well-ventilated place. Keep away from strong oxidizing

agents and direct sunlight.

Disposal Protocol

Waste Collection: Collect waste 3,5-Dimethoxytoluene and any contaminated materials

(e.g., absorbent pads, gloves) in a clearly labeled, sealed container.

Waste Disposal: Dispose of the chemical waste through an approved waste disposal plant.

Do not pour it down the drain. Follow all local, state, and federal regulations for hazardous

waste disposal.

Mandatory Visualizations
The following diagrams illustrate key workflows and logical relationships for the safe handling

and disposal of 3,5-Dimethoxytoluene.
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Safe Handling and Disposal of 3,5-Dimethoxytoluene
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Caption: Workflow for the safe handling, spill response, and disposal of 3,5-
Dimethoxytoluene.
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First Aid Protocol for 3,5-Dimethoxytoluene Exposure
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Exposure Occurs

Move to Fresh Air Wash with Soap
and Water

Rinse with Water
for Several Minutes

Seek Medical Attention
if Unwell

Seek Medical Advice
if Irritation Occurs

Seek Medical Advice
if Irritation Persists

Click to download full resolution via product page

Caption: First aid procedures for different types of exposure to 3,5-Dimethoxytoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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